Cas no 724721-93-1 (2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate)

2,5-Dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate is a heterobifunctional crosslinking reagent featuring an NHS ester and a maleimide group, enabling selective conjugation between amines and thiols. The extended spacer arm (7-carbon chain) enhances flexibility and reduces steric hindrance, improving binding efficiency in bioconjugation applications. The NHS ester reacts with primary amines under mild conditions, while the maleimide group selectively couples with free thiols, making it suitable for protein-protein or protein-labeling workflows. Its stability in aqueous buffers and controlled reactivity ensure high conjugation yields. This compound is particularly useful in antibody-drug conjugate (ADC) development, peptide modifications, and immobilization strategies requiring precise crosslinking.

2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate structure

724721-93-1 structure

Product Name:2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate

CAS No:724721-93-1

MF:C₁₅H₁₈N₂O₆

MW:322.313224315643

MDL:MFCD28100367

CID:842176

PubChem ID:21646446

Update Time:2025-06-08

2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate Chemical and Physical Properties

Names and Identifiers

- N-Succinimidyl 7-Maleimidoheptanoate
- (2,5-dioxopyrrolidin-1-yl) 7-(2,5-dioxopyrrol-1-yl)heptanoate
- N-SUCCINIMIDYL 7-MALEIMIDOHEPTANOTE
- 2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate
- 1-{7-[(2,5-Dioxopyrrolidin-1-yl)oxy]-7-oxoheptyl}-1H-pyrrole-2,5-dione
- Z3243816399
- 2,5-Dioxopyrrolidin-1-yl7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate
- EN300-25612685
- DTXSID50616574
- AKOS024464531
- SCHEMBL9185109
- 724721-93-1
- MDL： MFCD28100367
- Inchi： 1S/C15H18N2O6/c18-11-6-7-12(19)16(11)10-4-2-1-3-5-15(22)23-17-13(20)8-9-14(17)21/h6-7H,1-5,8-10H2
- InChI Key： GXJQSYICCJSBFJ-UHFFFAOYSA-N
- SMILES： O(C(CCCCCCN1C(C=CC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

Exact Mass: 322.11648630g/mol
Monoisotopic Mass: 322.11648630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 9
Complexity: 534
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 101Å²

2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM196766-1g	2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate	724721-93-1	95%	1g	$***	2023-05-29
Chemenu	CM196766-1g	2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate	724721-93-1	95%	1g	$405	2021-08-05
Alichem	A109005568-1g	2,5-Dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate	724721-93-1	95%	1g	$346.50	2023-09-01
Enamine	EN300-25612685-0.05g	2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate	724721-93-1	95%	0.05g	$232.0	2024-06-19
Enamine	EN300-25612685-0.1g	2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate	724721-93-1	95%	0.1g	$347.0	2024-06-19
Enamine	EN300-25612685-0.25g	2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate	724721-93-1	95%	0.25g	$494.0	2024-06-19
Enamine	EN300-25612685-0.5g	2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate	724721-93-1	95%	0.5g	$780.0	2024-06-19
Enamine	EN300-25612685-1.0g	2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate	724721-93-1	95%	1.0g	$999.0	2024-06-19
Enamine	EN300-25612685-2.5g	2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate	724721-93-1	95%	2.5g	$1959.0	2024-06-19
Enamine	EN300-25612685-5.0g	2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate	724721-93-1	95%	5.0g	$2900.0	2024-06-19